(8-Ethoxy-8-oxooctyl)triphenylphosphonium Bromide

Lipidomics Organic Synthesis Natural Product Chemistry

Generic alkyl-TPP salts lack the terminal ethyl ester required for synthesizing F2 furan fatty acids (e.g., 3-Methyl-5-pentyl-2-furannonanoic Acid). This specific phosphonium bromide provides both mitochondrial targeting and a reactive handle for subsequent transformations. - **Essential reagent** in patented furan fatty acid synthesis; analogs cause synthetic failure. - **Versatile building block**: Ester group permits reduction/hydrolysis for drug or fluorophore conjugation. - **Defined 8-carbon spacer** for structure-activity studies on mitochondrial membrane effects. - Typical purity: ≥95% (HPLC). Available for immediate research use.

Molecular Formula C28H34BrO2P
Molecular Weight 513.4 g/mol
Cat. No. B13413418
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name(8-Ethoxy-8-oxooctyl)triphenylphosphonium Bromide
Molecular FormulaC28H34BrO2P
Molecular Weight513.4 g/mol
Structural Identifiers
SMILESCCOC(=O)CCCCCCC[P+](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3.[Br-]
InChIInChI=1S/C28H34O2P.BrH/c1-2-30-28(29)23-15-4-3-5-16-24-31(25-17-9-6-10-18-25,26-19-11-7-12-20-26)27-21-13-8-14-22-27;/h6-14,17-22H,2-5,15-16,23-24H2,1H3;1H/q+1;/p-1
InChIKeyCUSJUQFVLKXLBQ-UHFFFAOYSA-M
Commercial & Availability
Standard Pack Sizes100 mg / 0.25 g / 0.5 g / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

(8-Ethoxy-8-oxooctyl)triphenylphosphonium Bromide – Overview


(8-Ethoxy-8-oxooctyl)triphenylphosphonium Bromide (CAS 57267-50-2) is a phosphonium salt characterized by a triphenylphosphonium (TPP+) cation linked to an eight-carbon chain terminating in an ethyl ester group. This structure confers high lipophilicity and a permanent positive charge, properties that define the TPP+ class as the 'gold standard' for mitochondrial targeting due to their ability to accumulate in the mitochondrial matrix in response to the membrane potential [1]. The compound is specifically noted for its role as a critical intermediate in the synthesis of F2 furan fatty acids (3-Methyl-5-pentyl-2-furannonanoic Acid), a unique class of bioactive lipids with radical-scavenging and anti-inflammatory properties .

Synthetic Application Intermediate for F2 furan fatty acid total synthesis
Conjugation Handle Ethyl ester enables downstream modification for mitochondria-targeted cargo
Class Identity Reported TPP+ cation class for mitochondrial membrane potential studies

Limitations of Generic TPP+ Analogs


Substitution with a generic alkyltriphenylphosphonium salt is not feasible due to the precise functional requirement of the terminal ethyl ester. The structure of (8-Ethoxy-8-oxooctyl)triphenylphosphonium Bromide is uniquely specified as a reagent in a patented synthesis pathway leading to F2 furan fatty acids . While other TPP+ compounds like DecylTPP or MitoQ are widely used as mitochondrial vectors or probes, they lack the specific ester functionality required for subsequent chemical transformations [1]. This ester is not merely a structural variant but a reactive handle essential for the intended synthetic step. Therefore, selecting a close analog without this functional group would lead to synthetic failure, resulting in wasted resources and lost research time.

Target Compound
Generic TPP+ Analog (e.g., DecylTPP)
Functional Group Terminal ethyl ester: reactive handle for synthesis
Mismatch Lacks ester group; simple alkyl chain cannot undergo further chemical conversion
Documented Role Validated synthetic intermediate for F2 furan fatty acids
Mismatch DecylTPP is used as a mitochondrial uncoupler/control, not a synthetic reagent

Quantitative Selection Evidence


Key Intermediate for Furan Fatty Acid Synthesis

Unlike generic alkyltriphenylphosphonium bromides (e.g., DecylTPP, ButylTPP) that serve as mitochondrial probes or controls, (8-Ethoxy-8-oxooctyl)triphenylphosphonium Bromide has a defined and singular application as a synthetic intermediate. Its use is specifically documented in the synthesis of 3-Methyl-5-pentyl-2-furannonanoic Acid (M320375), a F2 furan fatty acid . This contrasts with DecylTPP, which is employed as a non-antioxidant control in mitochondrial bioenergetics studies [1].

Synthetic Role
Reported
Validated intermediate for F2 furan fatty acid synthesis vs DecylTPP as mitochondrial control
Enables specific synthetic pathway completion
Qualitative difference: reagent vs biological probe
Lipidomics Organic Synthesis Natural Product Chemistry

Ethyl Ester Functional Group Specificity

The defining feature of this compound is its terminal ethyl ester group (C(O)OCH2CH3). This is in stark contrast to the methyl or non-esterified alkyl chains found in common TPP+ analogs like Methyltriphenylphosphonium Bromide or DecylTPP. The presence of this ester provides a site for further chemical modification, such as hydrolysis to a carboxylic acid or reduction to an alcohol, which are not possible with simple alkyl-TPP+ compounds . In a comparative study on TPP+ modifications, it was established that altering the alkyl linker length directly modulates the molecule's lipophilicity and biological behavior, underscoring that even subtle chain changes create distinct chemical entities [1].

Functional Handle
Class-level inference
Terminal ethyl ester present; absent in DecylTPP, ButylTPP
Required for downstream chemical modification
Simple alkyl-TPP+ salts cannot substitute
Organic Synthesis Medicinal Chemistry Chemical Biology

Enhanced Lipophilicity from Octyl Chain

The 8-carbon alkyl chain of this compound confers greater lipophilicity compared to shorter-chain TPP+ derivatives. A systematic study of alkyltriphenylphosphonium cations (Cn-TPP+) demonstrated that mitochondrial uncoupling and biological activity increase proportionally with alkyl chain length, with the stimulatory effect on mitochondrial respiration steadily increasing from butyl to dodecyl derivatives [1]. The 8-carbon chain (octyl) sits at a midpoint in this activity gradient, showing significant biological effects in bacterial and mitochondrial systems, unlike the minimal activity of butyl-TPP+ [1]. This supports the design principle that longer alkyl chains, up to 10-12 carbons, enhance mitochondrial accumulation and efficacy of TPP+-linked drugs [2].

Chain-Length Effect
Class-level inference
Octyl (C8) shows intermediate-to-high uncoupling activity
Supports structure-activity relationship review
Respiratory effect: C4 minimal, C12 highest
Mitochondrial Targeting Drug Delivery Lipophilicity

Application Scenarios


F2 Furan Fatty Acid Synthesis for Lipidomics

This is the primary application documented for this compound. Researchers investigating the biological roles of furan fatty acids, which are known for their radical-scavenging and anti-inflammatory effects, require this specific intermediate to complete the total synthesis of 3-Methyl-5-pentyl-2-furannonanoic Acid and related molecules . This application is essential for generating pure standards for lipidomic analysis or for producing sufficient quantities for in vitro and in vivo studies of these bioactive lipids.

Mitochondria-Targeted Conjugate Synthesis

The compound serves as a versatile building block for creating new mitochondria-targeted molecules. The terminal ethyl ester can be selectively reduced or hydrolyzed to yield an alcohol or carboxylic acid intermediate, respectively, providing a functional handle for conjugation to a drug, fluorophore, or other cargo . This enables medicinal chemists to build a library of TPP+-conjugated compounds with a defined 8-carbon spacer, leveraging the established principle that longer linkers enhance mitochondrial accumulation and biological potency [1].

TPP+ Linker Structure & Mitochondrial Bioenergetics

For studies aimed at understanding how specific structural modifications to the TPP+ vector influence mitochondrial function, this compound provides a precise molecular probe. Unlike simpler alkyl-TPP+ controls like DecylTPP, its unique ester-containing chain offers a distinct chemical environment. It can be used in comparative studies with other octyl-TPP+ derivatives to isolate the effect of the terminal ester on mitochondrial membrane potential, uncoupling activity, and cellular toxicity, as established by studies on the structure-activity relationship of alkyl-TPP+ cations [1].

Application
Selection Property
Validation Focus
F2 Furan Fatty Acid Synthesis
Synthetic intermediate with reactive ethyl ester
Synthetic pathway completion for lipid standards
Mitochondria-Targeted Conjugate Synthesis
Ethyl ester handle for drug/fluorophore conjugation
Linker-dependent mitochondrial accumulation review
TPP+ Linker Structure & Bioenergetics Studies
C8 ester chain specificity vs alkyl analogs
Structure-activity relationship and uncoupling review
Quote Request

Request a Quote for (8-Ethoxy-8-oxooctyl)triphenylphosphonium Bromide

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.